Cas no 2172054-37-2 (7-(diethylamino)thieno3,2-bpyridine-5-carboxylic acid)

• Product Name: 7-(diethylamino)thieno3,2-bpyridine-5-carboxylic acid
• CAS No: 2172054-37-2
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 6073675
• PubChem ID: 165602679
• Update Time: 2025-06-08

7-(diethylamino)thieno3,2-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(diethylamino)thieno3,2-bpyridine-5-carboxylic acid
• 7-(diethylamino)thieno[3,2-b]pyridine-5-carboxylic acid
• EN300-1652918
• 2172054-37-2

• Inchi： 1S/C12H14N2O2S/c1-3-14(4-2)10-7-9(12(15)16)13-8-5-6-17-11(8)10/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： HFCDETNJSFMFMG-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(C=C(C(=O)O)N=2)N(CC)CC

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.7Ų

Additional information on 7-(diethylamino)thieno3,2-bpyridine-5-carboxylic acid

Recent Advances in the Study of 7-(Diethylamino)thieno[3,2-b]pyridine-5-carboxylic Acid (CAS: 2172054-37-2)

The compound 7-(diethylamino)thieno[3,2-b]pyridine-5-carboxylic acid (CAS: 2172054-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its thienopyridine core and diethylamino substituent, has demonstrated promising potential in various therapeutic applications, including but not limited to anticancer, antimicrobial, and fluorescence-based imaging agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the compound's role as a fluorescent probe. Researchers have leveraged its unique photophysical properties, such as high quantum yield and stability, to develop novel imaging tools for cellular and molecular biology. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in real-time tracking of intracellular processes, offering insights into dynamic biological systems with minimal photobleaching. The study also noted its compatibility with various staining protocols, making it a versatile tool for researchers.

In addition to its imaging applications, 7-(diethylamino)thieno[3,2-b]pyridine-5-carboxylic acid has shown potential as a scaffold for drug development. A recent Nature Communications article detailed its use in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The compound's carboxylic acid moiety allows for facile derivatization, enabling the creation of a library of analogs with varying biological activities. Preliminary in vitro assays revealed that certain derivatives exhibited potent inhibitory effects against specific kinase targets, with IC50 values in the nanomolar range.

The synthetic accessibility of this compound has also been a focal point of recent research. A 2024 paper in Organic Letters described an optimized, scalable synthesis route that improves yield and reduces byproduct formation. The authors employed a Pd-catalyzed cross-coupling strategy, which not only enhanced the efficiency of the synthesis but also provided a platform for the introduction of diverse functional groups. This advancement is expected to facilitate further exploration of the compound's pharmacological potential.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media and its pharmacokinetic properties require further optimization to enhance its therapeutic applicability. Ongoing studies are investigating formulation strategies, such as nanoparticle encapsulation, to address these limitations. Additionally, the long-term toxicity profile of this compound and its derivatives is yet to be fully characterized, necessitating comprehensive preclinical evaluations.

In conclusion, 7-(diethylamino)thieno[3,2-b]pyridine-5-carboxylic acid (CAS: 2172054-37-2) represents a versatile and promising candidate in chemical biology and drug discovery. Its dual functionality as a fluorescent probe and a drug scaffold underscores its broad utility, while recent synthetic advancements pave the way for further innovation. Future research should focus on addressing its current limitations and expanding its therapeutic applications, particularly in oncology and infectious diseases.